Cas no 22801-32-7 (3,3'-Trithiobis-D-valine)

• Product Name: 3,3'-Trithiobis-D-valine
• CAS No: 22801-32-7
• MF: C₁₀H₂₀N₂O₄S₃
• MW: 328.47179889679
• CID: 3915459
• PubChem ID: 139024976
• Update Time: 2025-09-22

3,3'-Trithiobis-D-valine Chemical and Physical Properties

Names and Identifiers

• D-Valine, 3,3'-trithiobis-
• Penicillamine Impurity 1
• 3,3'-Trithiobis-D-valine
• D-Valine, 3,3'-trithiobis- (9CI)
• -Trithiobis-D-valine
• Penicillamine Trisulfide
• 22801-32-7
• 78NLA45FUF
• UNII-78NLA45FUF

• Inchi： 1S/C10H20N2O4S3/c1-9(2,5(11)7(13)14)17-19-18-10(3,4)6(12)8(15)16/h5-6H,11-12H2,1-4H3,(H,13,14)(H,15,16)/t5-,6-/m0/s1
• InChI Key： YXNSHRAZIFTXCR-WDSKDSINSA-N
• SMILES： S(C(C)(C)[C@H](C(O)=O)N)SSC(C)(C)[C@H](C(O)=O)N

Computed Properties

• Exact Mass: 328.05852064Da
• Monoisotopic Mass: 328.05852064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 203Ų

Experimental Properties

• Melting Point: 170-173°C

3,3'-Trithiobis-D-valine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on 3,3'-Trithiobis-D-valine

D-Valine, 3,3'-trithiobis- (CAS No. 22801-32-7): A Comprehensive Guide to Its Properties and Applications

D-Valine, 3,3'-trithiobis- (CAS No. 22801-32-7) is a specialized organic compound that has garnered significant attention in the fields of biochemistry, pharmaceutical research, and material science. This compound, characterized by its unique trithiobis linkage, offers a range of applications due to its structural and functional properties. In this article, we delve into the chemical properties, synthesis methods, and industrial uses of D-Valine, 3,3'-trithiobis-, while also addressing some of the most frequently asked questions about this compound.

The molecular structure of D-Valine, 3,3'-trithiobis- features a disulfide bond (S-S) and a valine moiety, which contribute to its stability and reactivity. This makes it a valuable intermediate in the synthesis of peptides and proteins. Researchers have explored its potential in drug delivery systems, where its ability to form stable bonds with other molecules is highly advantageous. Additionally, the compound's chirality (D-configuration) plays a critical role in its interactions with biological systems, making it a subject of interest for enantioselective synthesis.

One of the most pressing questions in the scientific community is how D-Valine, 3,3'-trithiobis- can be utilized in green chemistry and sustainable manufacturing. With growing emphasis on environmentally friendly processes, this compound's potential as a biodegradable and non-toxic alternative to traditional chemicals is being actively investigated. Its applications in biomedical engineering, such as in the development of smart materials and bioactive coatings, are also gaining traction.

From a commercial perspective, the demand for D-Valine, 3,3'-trithiobis- is on the rise, particularly in the pharmaceutical and cosmetic industries. Its role as a crosslinking agent in polymer chemistry has made it indispensable for creating high-performance materials. Moreover, its compatibility with biocompatible polymers has opened doors for innovations in tissue engineering and regenerative medicine. Companies specializing in fine chemicals are increasingly incorporating this compound into their product portfolios to meet the needs of advanced research and development.

For those wondering about the safety profile of D-Valine, 3,3'-trithiobis-, extensive studies have shown that it exhibits low toxicity under standard handling conditions. However, as with any chemical, proper laboratory practices and personal protective equipment (PPE) are recommended to ensure safe usage. The compound's stability under various pH levels and temperatures further enhances its practicality for industrial applications.

In conclusion, D-Valine, 3,3'-trithiobis- (CAS No. 22801-32-7) is a versatile and valuable compound with a wide range of applications in scientific research and industrial processes. Its unique properties, combined with its potential for sustainable development, make it a compound worth watching in the coming years. Whether you're a researcher, a manufacturer, or simply curious about advanced chemical compounds, understanding the capabilities of D-Valine, 3,3'-trithiobis- can provide valuable insights into the future of chemical innovation.